Cas no 2107513-23-3 (2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid)

• Product Name: 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid
• CAS No: 2107513-23-3
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 5213056
• PubChem ID: 165890282
• Update Time: 2025-06-07

2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-4-(5-methyl-2-furanyl)-
• 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid

• Inchi： 1S/C10H9NO3S/c1-5-2-3-7(14-5)6-4-15-9(11)8(6)10(12)13/h2-4H,11H2,1H3,(H,12,13)
• InChI Key： YNDXLYHJYMKHLS-UHFFFAOYSA-N
• SMILES： C1(N)SC=C(C2=CC=C(C)O2)C=1C(O)=O

Additional information on 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid

Introduction to 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid (CAS No. 2107513-23-3)

2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid, with the CAS number 2107513-23-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the thiophene derivatives family, which is well-known for its broad range of biological activities and potential applications in drug development. The presence of both amino and carboxylic acid functional groups, along with a fused five-membered ring system containing a methylfuran moiety, makes this molecule a promising candidate for further investigation.

The structural framework of 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid encompasses a thiophene core, which is a key structural motif in many biologically active molecules. Thiophenes are known for their stability and ability to interact with biological targets such as enzymes and receptors. The incorporation of a furan ring at the 4-position enhances the molecule's complexity and may contribute to its binding affinity and selectivity. Additionally, the amino group at the 2-position provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in thiophene derivatives as scaffolds for drug discovery. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The unique electronic properties of thiophenes, derived from their conjugated system, make them excellent candidates for modulating biological pathways. Moreover, the presence of both polar functional groups (amino and carboxylic acid) enhances solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid is its potential as a precursor for more complex pharmacophores. Researchers have been investigating its role in synthesizing novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown that thiophene derivatives can interact with metalloproteinases, which are overexpressed in certain types of cancer. The structural features of this compound may allow it to bind to these enzymes with high specificity, thereby inhibiting their activity and reducing tumor growth.

Another area of interest is the use of 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid in developing antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Thiophene-based compounds have demonstrated promising activity against Gram-positive and Gram-negative bacteria due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The unique combination of functional groups in this molecule may contribute to its efficacy against multidrug-resistant strains.

The synthesis of 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. The process typically begins with the formation of the thiophene ring system followed by functionalization at specific positions using palladium-catalyzed cross-coupling reactions or other synthetic methodologies. The introduction of the amino group at the 2-position and the furan moiety at the 4-position requires careful control over reaction conditions to ensure high yield and purity.

Recent advances in computational chemistry have also contributed to the study of 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid. Molecular modeling techniques allow researchers to predict binding affinities and interactions between this compound and biological targets. These predictions can guide experimental efforts by identifying key residues involved in binding and optimizing molecular structure for improved efficacy. Such computational approaches are particularly valuable in drug discovery pipelines where experimental testing is costly and time-consuming.

The pharmacokinetic properties of 2-amino-4-(5-methylfuran-2-yl)thiophene-3-carboxylic acid are another critical aspect that has been studied extensively. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Preliminary studies suggest that this compound exhibits moderate solubility in water and lipids, which may facilitate its absorption across biological membranes while allowing for renal excretion.

In conclusion,2-amino-4-(5-methylfuran - 2 - yl)thiophene - 3 - carboxylic acid (CAS No. 2107513 - 23 - 3) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and heterocyclic moieties make it an attractive scaffold for drug development targeting various diseases. Ongoing research continues to explore its synthetic pathways, biological activities, and pharmacokinetic properties, paving the way for novel therapeutic agents in the future.